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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the high-temperature behavior of

Niobium-Vanadium (Nb-V) alloys. These materials are of significant interest for applications in

demanding environments, such as aerospace, nuclear reactors, and other high-temperature

structural components, owing to their high melting points and potential for retaining strength at

elevated temperatures. This document summarizes key quantitative data on mechanical

properties, details common experimental protocols for their evaluation, and illustrates the

underlying mechanisms and workflows through logical diagrams.

High-Temperature Mechanical Properties
The addition of vanadium to niobium significantly enhances its mechanical properties at

elevated temperatures. This is primarily attributed to solid solution strengthening, where the

vanadium atoms in the niobium lattice impede dislocation motion. In more complex alloys, the

formation of stable precipitates can further enhance strength and creep resistance.

Tensile and Yield Strength
Niobium-vanadium alloys and more complex refractory alloys containing these elements exhibit

impressive strength retention at high temperatures. The yield strength, a critical parameter for

structural applications, remains substantial even at temperatures exceeding 1000°C.
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Alloy
Compositio
n

Temperatur
e (°C)

0.2% Offset
Yield
Strength
(MPa)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Reference

Nb-5.21wt%V 650 - - - [1]

Nb-5.21wt%V 800 - - - [1]

Nb-5.21wt%V 1000 264 - - [1]

NbTiVZr Room Temp 1025 - >50 [2]

NbTiVZr 600 878 - - [2][3]

NbTiVZr 800 750 - - [3]

NbTiVZr 1000 500 - - [2][3]

Nb₀.₅TiVZr 800 400 - - [3]

Nb₀.₅TiVZr 1000 186 - - [2][3]

NbTiV 600 650 750 - [3]

NbTiV 800 400 - - [3]

NbTiV 1000 <200 - - [3]

NbTaHfTiZrV₀

.₅
605 - 805 >800 - - [4]

NbTaHfTiZrV₀

.₅

Room Temp -

405
>1000 - - [4]

Austenitic

Steel +

0.32wt%V,

0.21wt%Nb

Room Temp 464.6 768.8 55.8 [4]

Austenitic

Steel

(baseline)

Room Temp 329.5 654.6 96.2 [4]
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Creep Resistance
Creep, the tendency of a solid material to move slowly or deform permanently under the

influence of persistent mechanical stresses, is a critical failure mechanism at high

temperatures. Vanadium additions have been shown to improve the creep resistance of

niobium. In more complex systems, such as 10% chromium steels, vanadium and niobium

contribute to creep strength through different mechanisms. Vanadium-containing precipitates

can inhibit the migration of lath boundaries, while fine niobium precipitates can pin dislocations

within the laths.[5][6] The combined effect of both elements can be additive, significantly

enhancing the material's resistance to creep deformation.[5][6]

A study on a Nb-5.21wt%V alloy demonstrated its superior creep resistance compared to other

binary niobium alloys, requiring a stress of 15,500 psi to produce a creep rate of 0.001% per

hour at 1000°C.[1]

Phase Stability at Elevated Temperatures
The stability of the microstructure is paramount for predictable mechanical behavior at high

temperatures. For many refractory high-entropy alloys containing niobium and vanadium, a

body-centered cubic (BCC) single-phase solid solution is thermodynamically stable at

temperatures above 1000°C.[7] However, at lower temperatures, phase separation into

different disordered BCC phases can occur.[7]

First-principles calculations on the V-Nb binary system predict a miscibility gap at lower

temperatures, though experimental phase diagrams often show a continuous solid solution.[8]

[9] This suggests that while there is a thermodynamic driving force for phase separation, kinetic

limitations can prevent its observation in practice. The addition of other elements in more

complex alloys can significantly alter phase stability, leading to the precipitation of intermetallic

phases like B2 ordered structures or Laves phases.[9]

Oxidation Behavior
A significant challenge for the application of niobium-based alloys at high temperatures is their

poor oxidation resistance.[6] Niobium readily oxidizes at elevated temperatures, forming a

porous and non-protective oxide scale.[10] However, alloying additions can improve oxidation

behavior. Vanadium has been shown to improve the oxidation resistance of niobium at 1000°C,

although the vanadium-containing scale may liquefy.[5] The primary mechanism for improved
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oxidation resistance through alloying is the modification of the oxide scale to reduce cracking

and porosity.[5] It is important to note that for long-duration or very high-temperature

applications, protective coatings are often necessary for niobium alloys.

Experimental Protocols
The evaluation of high-temperature properties of Nb-V alloys involves a suite of standardized

and specialized experimental techniques.

Alloy Preparation
Refractory alloys like Nb-V are typically produced through vacuum arc melting to ensure high

purity and homogeneity.[2] The resulting ingots are often subjected to heat treatments, such as

annealing at high temperatures (e.g., 1200°C) followed by quenching, to achieve a desired

microstructure.[2]

High-Temperature Mechanical Testing
Tensile Testing: High-temperature tensile tests are conducted to determine the yield strength,

ultimate tensile strength, and ductility of the alloys at service temperatures. These tests are

typically performed in a vacuum or inert atmosphere to prevent oxidation of the specimen. The

material is heated to the desired temperature and then subjected to a uniaxial tensile load until

fracture.

Creep and Stress-Rupture Testing: Creep tests measure the deformation of a material over

time under a constant load or stress at a constant temperature.[10][11] The specimen is heated

in a furnace, and a constant load is applied. The elongation of the specimen is measured as a

function of time.[11] Stress-rupture tests are similar but are conducted to determine the time it

takes for a specimen to fracture under a given stress and temperature.[10] For refractory

metals, these tests must be conducted in a vacuum or inert gas environment to prevent

oxidation, which can significantly affect the results.[10]

Microstructural Characterization
The microstructure of the alloys, both before and after mechanical testing, is analyzed using

various techniques to understand the relationship between structure and properties.
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Scanning Electron Microscopy (SEM): Used to observe the grain size, phase distribution,

and fracture surfaces.

Transmission Electron Microscopy (TEM): Provides high-resolution imaging of the

microstructure, including dislocations and fine precipitates.[4]

X-ray Diffraction (XRD): Used to identify the crystal structures of the phases present in the

alloy.

Visualizations
Experimental Workflow for High-Temperature Alloy
Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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